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Abstract
This technical guide provides a comprehensive overview of (2,3-Difluoro-4-

methylphenyl)methanamine, a fluorinated benzylamine derivative of increasing interest in

medicinal chemistry and drug discovery. The strategic incorporation of fluorine atoms onto

aromatic scaffolds significantly influences a molecule's physicochemical and pharmacokinetic

properties, such as metabolic stability, lipophilicity, and binding affinity.[1][2] This document

details the key chemical and physical properties of (2,3-Difluoro-4-methylphenyl)methanamine,

outlines a robust synthetic pathway, and explores its characteristic reactivity. Furthermore, it

delves into the potential applications of this compound in drug development, supported by an

understanding of the role of fluorinated aromatic moieties in bioactive molecules. Safety and

handling protocols are also provided to ensure its proper use in a research setting. This guide

is intended for researchers, scientists, and professionals in the field of drug development

seeking a detailed understanding of this valuable chemical entity.
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(2,3-Difluoro-4-methylphenyl)methanamine (CAS No. 261763-41-1) is a substituted

benzylamine that holds considerable promise as a building block in the synthesis of novel

pharmaceutical agents. The presence of two fluorine atoms on the phenyl ring, ortho and meta

to the aminomethyl group, imparts unique electronic properties that can profoundly impact

molecular interactions. Fluorine's high electronegativity can alter the pKa of the amine group,

influence metabolic pathways by blocking potential sites of oxidation, and enhance binding to

target proteins through favorable electrostatic interactions.[3] The methyl group at the para

position further modulates the electronic and steric profile of the molecule.

The strategic placement of fluorine atoms is a well-established strategy in medicinal chemistry

to enhance drug-like properties.[1][2] By providing a metabolically stable and lipophilic moiety,

fluorinated benzylamines serve as key intermediates in the development of therapeutics across

various disease areas.[4] This guide aims to provide a detailed technical resource for

researchers working with or considering the use of (2,3-Difluoro-4-methylphenyl)methanamine.

Physicochemical and Spectroscopic Properties
A thorough understanding of the physicochemical and spectroscopic properties of (2,3-Difluoro-

4-methylphenyl)methanamine is essential for its effective application in synthesis and drug

design.

Physicochemical Properties
The following table summarizes the key physicochemical properties of (2,3-Difluoro-4-

methylphenyl)methanamine.
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Property Value Source

CAS Number 261763-41-1 [1]

Molecular Formula C₈H₉F₂N [1]

Molecular Weight 157.16 g/mol [1]

Appearance Liquid Commercial Supplier Data

Purity ≥98% [1]

Boiling Point Not available -

Melting Point Not applicable (liquid at STP) -

Density Not available -

pKa (predicted) ~8.5 - 9.0
Estimated based on similar

benzylamines

Note: Experimental data for boiling point, density, and pKa are not readily available in the

literature. The predicted pKa is based on the known basicity of benzylamine and the electron-

withdrawing effects of the fluorine substituents.

Spectroscopic Characterization (Predicted)
While experimental spectra for (2,3-Difluoro-4-methylphenyl)methanamine are not widely

published, the following tables provide predicted ¹H, ¹³C, and ¹⁹F NMR chemical shifts, as well

as expected key IR and mass spectrometry fragments. These predictions are based on

established spectroscopic principles and data from structurally analogous compounds.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, CDCl₃):
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.0-7.2 m 2H Ar-H

~ 3.8 s 2H -CH₂-NH₂

~ 2.2 s 3H Ar-CH₃

~ 1.5 br s 2H -NH₂

¹³C NMR (101 MHz, CDCl₃):

Chemical Shift (δ, ppm) Assignment

~ 150-155 (dd) C-F

~ 145-150 (dd) C-F

~ 135-140 (d) Ar-C-CH₂

~ 125-130 Ar-C

~ 120-125 Ar-C

~ 115-120 (d) Ar-C-CH₃

~ 40-45 -CH₂-NH₂

~ 15-20 -CH₃

¹⁹F NMR (376 MHz, CDCl₃):

Chemical Shift (δ, ppm) Assignment

~ -130 to -140 Ar-F

~ -140 to -150 Ar-F

2.2.2. Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

3300-3400 Medium, broad N-H stretch (amine)

2850-2950 Medium
C-H stretch (aliphatic and

aromatic)

1600-1620 Medium C=C stretch (aromatic)

1450-1500 Strong C=C stretch (aromatic)

1200-1300 Strong C-F stretch

1000-1100 Strong C-N stretch

2.2.3. Mass Spectrometry (MS)

m/z Relative Intensity Assignment

157 High [M]⁺ (Molecular ion)

142 Moderate [M - NH]⁺

140 High [M - NH₃]⁺

128 Moderate [M - CH₂NH₂]⁺

Synthesis Methodology
A robust and efficient synthesis of (2,3-Difluoro-4-methylphenyl)methanamine is crucial for its

accessibility in research and development. A highly plausible and practical approach involves

the reductive amination of the corresponding aldehyde, 2,3-difluoro-4-methylbenzaldehyde.

This method is widely used for the preparation of amines due to its operational simplicity and

the availability of various reducing agents.

Proposed Synthetic Pathway
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2,3-Difluoro-4-methylbenzaldehyde Imine intermediateCondensation (2,3-Difluoro-4-methylphenyl)methanamineReduction

+ NH₃ / NH₄OAc

Reducing Agent
(e.g., NaBH₃CN, H₂/Pd-C)

Click to download full resolution via product page

Caption: Proposed synthesis of (2,3-Difluoro-4-methylphenyl)methanamine.

Detailed Experimental Protocol: Reductive Amination
This protocol describes the synthesis of (2,3-Difluoro-4-methylphenyl)methanamine from 2,3-

difluoro-4-methylbenzaldehyde via a one-pot reductive amination procedure.

Materials:

2,3-Difluoro-4-methylbenzaldehyde

Ammonium acetate (NH₄OAc)

Methanol (MeOH), anhydrous

Sodium cyanoborohydride (NaBH₃CN) or Palladium on Carbon (Pd/C) and a hydrogen

source

Hydrochloric acid (HCl), concentrated

Sodium hydroxide (NaOH), aqueous solution

Dichloromethane (DCM) or Ethyl acetate (EtOAc)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Reflux condenser (if heating is required)

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 2,3-difluoro-4-

methylbenzaldehyde (1.0 eq) in anhydrous methanol.

Imine Formation: To the stirred solution, add ammonium acetate (5-10 eq). The large excess

of the ammonia source drives the equilibrium towards the formation of the imine

intermediate. Stir the mixture at room temperature for 1-2 hours.

Reduction:

Using Sodium Cyanoborohydride: Cool the reaction mixture in an ice bath. Slowly add

sodium cyanoborohydride (1.5-2.0 eq) portion-wise. Caution: NaBH₃CN is toxic and can

release hydrogen cyanide gas upon acidification. Handle in a well-ventilated fume hood.

Allow the reaction to warm to room temperature and stir overnight.

Using Catalytic Hydrogenation: Alternatively, transfer the methanolic solution of the imine

to a hydrogenation vessel containing 10% Pd/C (5-10 mol%). Pressurize the vessel with

hydrogen gas (typically 50 psi) and shake or stir vigorously at room temperature until

hydrogen uptake ceases.

Work-up:

Carefully quench the reaction by the slow addition of water.
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Acidify the mixture with concentrated HCl to a pH of ~1-2. This protonates the product

amine, making it water-soluble, and helps to hydrolyze any remaining imine.

Wash the aqueous layer with dichloromethane or ethyl acetate to remove any unreacted

aldehyde and other non-basic impurities.

Basify the aqueous layer with a cold aqueous NaOH solution to a pH of >12 to

deprotonate the amine and cause it to separate from the aqueous phase.

Extract the product into dichloromethane or ethyl acetate (3 x volume of the aqueous

layer).

Combine the organic extracts, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and

concentrate under reduced pressure using a rotary evaporator to yield the crude (2,3-

Difluoro-4-methylphenyl)methanamine.

Purification: The crude product can be purified by vacuum distillation or by column

chromatography on silica gel if necessary.

Reactivity and Potential Metabolic Pathways
The reactivity of (2,3-Difluoro-4-methylphenyl)methanamine is primarily governed by the

nucleophilic character of the primary amine and the electronic effects of the substituents on the

aromatic ring.

Characteristic Reactions
Acylation and Sulfonylation: The primary amine readily reacts with acyl halides, anhydrides,

and sulfonyl chlorides to form the corresponding amides and sulfonamides. These reactions

are fundamental in the derivatization of the molecule for structure-activity relationship (SAR)

studies.

Alkylation: The amine can undergo N-alkylation with alkyl halides. However, over-alkylation

to form secondary and tertiary amines is a common side reaction and requires careful control

of stoichiometry and reaction conditions. Reductive amination with aldehydes or ketones is a

more controlled method for preparing N-alkylated derivatives.
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Formation of Schiff Bases: Reaction with aldehydes and ketones yields imines (Schiff

bases), which can be further reduced to secondary amines.

Influence of Fluorine on Reactivity and Metabolism
The two fluorine atoms exert a strong electron-withdrawing inductive effect (-I effect), which

decreases the electron density on the aromatic ring and, to a lesser extent, on the benzylic

carbon and the nitrogen atom.[5] This can slightly reduce the basicity and nucleophilicity of the

amine compared to its non-fluorinated counterpart.

From a metabolic standpoint, the carbon-fluorine bond is exceptionally strong, making it

resistant to enzymatic cleavage. The fluorine atoms at the 2- and 3-positions can sterically

hinder and electronically deactivate the aromatic ring, thereby blocking potential sites of

cytochrome P450-mediated oxidative metabolism.[6] This enhanced metabolic stability is a key

reason for incorporating fluorine into drug candidates.

Applications in Drug Discovery and Medicinal
Chemistry
While specific biological activities for (2,3-Difluoro-4-methylphenyl)methanamine are not

extensively reported in the public domain, its structural features make it a valuable scaffold for

the synthesis of a wide range of potential therapeutic agents. The difluorinated benzylamine

motif is present in numerous bioactive molecules.

The introduction of fluorine can lead to:

Enhanced Metabolic Stability: As discussed, the C-F bond is highly resistant to metabolic

cleavage, which can increase the half-life of a drug.[6]

Increased Lipophilicity: Fluorine substitution can increase the lipophilicity of a molecule,

which may improve its ability to cross cell membranes and the blood-brain barrier.[2]

Modulation of pKa: The electron-withdrawing nature of fluorine can lower the pKa of the

amine, which can affect the ionization state of the molecule at physiological pH and influence

its absorption, distribution, and target binding.[1]
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Improved Binding Affinity: The fluorine atoms can participate in favorable interactions with

protein targets, such as hydrogen bonds and dipole-dipole interactions, leading to enhanced

binding affinity and selectivity.[1]

Given these properties, (2,3-Difluoro-4-methylphenyl)methanamine is an attractive starting

material for the synthesis of inhibitors of enzymes such as monoamine oxidase or for the

development of ligands for various receptors in the central nervous system.

Safety and Handling
As with any chemical, proper safety precautions must be observed when handling (2,3-

Difluoro-4-methylphenyl)methanamine. While a specific Safety Data Sheet (SDS) is not widely

available, the following guidelines are based on the general properties of substituted

benzylamines and fluorinated aromatic compounds.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

Handling: Handle the compound in a well-ventilated fume hood to avoid inhalation of vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and acids.

Disposal: Dispose of the chemical and its container in accordance with local, state, and

federal regulations.

Conclusion
(2,3-Difluoro-4-methylphenyl)methanamine is a valuable and versatile building block for

medicinal chemistry and drug discovery. Its unique substitution pattern, featuring two fluorine

atoms and a methyl group on the aromatic ring, offers a powerful tool for modulating the

pharmacokinetic and pharmacodynamic properties of lead compounds. This technical guide

has provided a detailed overview of its properties, a robust synthetic protocol, and an

exploration of its reactivity and potential applications. As the demand for more effective and

safer therapeutics continues to grow, the strategic use of fluorinated intermediates like (2,3-
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Difluoro-4-methylphenyl)methanamine will undoubtedly play an increasingly important role in

the future of drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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